1-(2-Bromo-4-chloro-3-fluorophenyl)ethanone

• Molecular Formula: C8H5BrClFO
• Molecular Weight: 251.48 g/mol
• IUPAC Name: 1-(2-bromo-4-chloro-3-fluorophenyl)ethanone
• InChI: InChI=1S/C8H5BrClFO/c1-4(12)5-2-3-6(10)8(11)7(5)9/h2-3H,1H3
• InChI Key: NOJYTLBGSSNAQV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1)Cl)F)Br

Description

1-(2-Bromo-4-chloro-3-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C8H5BrClFO and its molecular weight is 251.48 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of Intermediate 12B (18.6 g, 47 mmol) in AcOH (200 mL), H2O (150 mL) and H2SO4 (2.0 mL) was stirred at 110° C. for 4 h. Most of the solvent was removed and the residue was diluted with EtOAc (400 mL), washed with H2O (5×20 mL), saturated NaHCO3, 1N NaOH, and brine. The solvent was removed to give Intermediate 12C (10 g, 84% yield) as a low melting solid. 1H NMR (400 MHz, DMSO-d6) δ 7.42 (q, J=6.8, 6.4 Hz, 1H), 7.24 (q, J=6.4, 5.2 Hz, 1H), 2.5 (s, 3H) ppm.